Cas no 946782-98-5 (N1-(3-Amino-2-methylphenyl)-N2,N2-dimethylglycinamide)

• Product Name: N1-(3-Amino-2-methylphenyl)-N2,N2-dimethylglycinamide
• CAS No: 946782-98-5
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 1087378
• PubChem ID: 16789133
• Update Time: 2025-05-23

N1-(3-Amino-2-methylphenyl)-N2,N2-dimethylglycinamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Amino-2-methylphenyl)-2-(dimethylamino)acetamide
• N~1~-(3-amino-2-methylphenyl)-N~2~,N~2~-dimethylglycinamide(SALTDATA: FREE)
• N1-(3-AMINO-2-METHYLPHENYL)-N2,N2-DIMETHYLGLYCINAMIDE
• BS-36381
• N~1~-(3-AMINO-2-METHYLPHENYL)-N~2~,N~2~-DIMETHYLGLYCINAMIDE
• 946782-98-5
• MFCD09735894
• N-(3-Amino-2-methylphenyl)-N~2~,N~2~-dimethylglycinamide
• DTXSID70588527
• CS-0118538
• AKOS000100546
• N1-(3-Amino-2-methylphenyl)-N2,N2-dimethylglycinamide

• MDL： MFCD09735894
• Inchi： 1S/C11H17N3O/c1-8-9(12)5-4-6-10(8)13-11(15)7-14(2)3/h4-6H,7,12H2,1-3H3,(H,13,15)
• InChI Key： IUXIQHUCGCXIPN-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C)NC1C=CC=C(C=1C)N

Computed Properties

• Exact Mass: 207.13700
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.143
• Boiling Point: 382.4°C at 760 mmHg
• Flash Point: 185°C
• Refractive Index: 1.606
• PSA: 58.36000
• LogP: 1.73150

Additional information on N1-(3-Amino-2-methylphenyl)-N2,N2-dimethylglycinamide

Introduction to N1-(3-Amino-2-methylphenyl)-N2,N2-dimethylglycinamide (CAS No. 946782-98-5)

N1-(3-Amino-2-methylphenyl)-N2,N2-dimethylglycinamide, a compound with the CAS number 946782-98-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound features a 3-amino-2-methylphenyl moiety combined with a N2,N2-dimethylglycinamide group, which contributes to its distinctive chemical behavior and reactivity. Such structural characteristics make it a promising candidate for further exploration in medicinal chemistry.

The synthesis of N1-(3-Amino-2-methylphenyl)-N2,N2-dimethylglycinamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the functionalization of the aromatic ring, followed by the introduction of the amino and methyl groups. The subsequent formation of the glycinamide moiety requires precise control over reaction conditions to ensure high yield and purity. These synthetic steps underscore the compound's complexity and the meticulous approach necessary for its production.

In recent years, there has been growing interest in exploring the pharmacological properties of N1-(3-Amino-2-methylphenyl)-N2,N2-dimethylglycinamide. Preliminary studies have suggested that this compound exhibits potential as an intermediate in the synthesis of more complex pharmaceutical agents. Its ability to undergo further functionalization makes it a valuable building block for drug discovery efforts. Researchers are particularly interested in its interactions with biological targets, which could lead to the development of novel therapeutic strategies.

The structural features of N1-(3-Amino-2-methylphenyl)-N2,N2-dimethylglycinamide also make it an attractive candidate for studying enzyme inhibition and receptor binding. The presence of both amino and amide groups provides multiple sites for interaction with biological molecules, which could enhance its binding affinity and specificity. This characteristic is crucial for designing drugs that can effectively target specific disease pathways without causing off-target effects.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like N1-(3-Amino-2-methylphenyl)-N2,N2-dimethylglycinamide for their pharmacological potential. Molecular modeling techniques can predict how this compound might interact with various biological targets, providing insights into its potential therapeutic applications. These computational methods complement traditional experimental approaches, allowing researchers to identify promising candidates more rapidly and cost-effectively.

The role of N1-(3-Amino-2-methylphenyl)-N2,N2-dimethylglycinamide in drug development is further highlighted by its versatility as a synthetic intermediate. Its structural framework can be modified to create a wide range of derivatives, each with unique properties and potential applications. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop new drugs targeting various diseases.

In conclusion, N1-(3-Amino-2-methylphenyl)-N2,N2-dimethylglycinamide (CAS No. 946782-98-5) is a compound of significant interest in pharmaceutical chemistry. Its unique structure and potential applications make it a valuable asset in drug discovery efforts. As research continues to uncover new ways to utilize this compound, its importance in developing innovative therapeutic agents is likely to grow. The combination of synthetic chemistry expertise and advanced computational methods will be crucial in realizing its full potential.